Cas no 3547-38-4 (Arsenazo I Hydrate)

Uranium reagent is divided into uranium reagent I \ uranium reagent II and uranium reagent III. It is used for photometric determination of uranium \ thorium and other elements< Br>
Arsenazo I Hydrate structure
Arsenazo I Hydrate structure
Arsenazo I Hydrate
3547-38-4
C16H11AsN2Na2O11S2
614.27(as Anhydrous)
MFCD14992205
308533
24886264

Arsenazo I Hydrate Properties

Names and Identifiers

    • 2,7-Naphthalenedisulfonicacid, 3-[2-(2-arsonophenyl)diazenyl]-4,5-dihydroxy-, sodium salt (1:2)
    • Arsenazo I Hydrate
    • Arsenazo I
    • Arsenazo-I Trisodium Hydrate
    • NEOTHORIN
    • 2-(1,8-Dihydroxy-3,6-disulfo-2-naphthylazo)benzenearsonic Acid Sodium Salt Hydrate
    • 2-(1,8-Dihydroxy-3,6-disulfo-2-naphthylazo)benzenearsonic acid trisodium salt
    • 2-(2-Arsonophenylazo)chromotropic acid disodium sal
    • 2-[1,8-Dihydroxy-3,6-di(sodiosulfo)-2-naphtylazo]phenylarsonic acid
    • 2-Arsonophenylazochromotropic Acid Sodium Salt Hydrate
    • ARSENAZO I DISODIUM SALT
    • Arsenazo l
    • Arsenazo,Neothoron
    • arsenazo1
    • Neothorin Hydrate
    • 2-(o-Arsonophenylazo)-1,8-dihydroxynaphthalene-3,6-disulfonic acid disodium salt
    • 2,7-Naphthalenesulfonic acid,3-[(2-arsonophenyl)azo]-4,5-dihydroxy-,disodium salt
    • CID 137104638
    • Arsenazo Ⅰ
    • Disodium 3-[(o-arsonophenyl)azo]-4,5-dihydroxynaphthalene-2,7-disulphonate
    • arsenazo190+%
    • Arsenazo I 2,7-Naphthalenesulfonic acid, 3-[(2-arsonophenyl)azo]-4,5-dihydroxy-, disodium salt
    • Arsenazo I 2-Arsonophenylazochromotropic Acid Sodium Salt 2-(1,8-Dihydroxy-3,6-disulfo-2-naphthylazo)benzenearsonic Acid Sodium Salt Neothorin
    • NS00083116
    • 2,7-Naphthalenedisulfonic acid, 3-[(2-arsonophenyl)azo]-4,5-dihydroxy-, disodium salt
    • starbld0009629
    • Arsenazo, Neothoron
    • disodium;3-[(2-arsonophenyl)diazenyl]-4,5-dihydroxynaphthalene-2,7-disulfonate
    • 3547-38-4
    • 3-[2-(2-Arsonophenyl)diazenyl]-4,5-dihydroxy-2,7-naphthalenedisulfonic acid sodium salt (1:2)
    • AKOS015903477
    • DTXSID501047757
    • +Expand
    • MFCD14992205
    • IJSHWYUTBYETBP-UJWNJGKXSA-L
    • 1S/C16H13AsN2O11S2.CH3.3Na/c20-12-7-9(31(25,26)27)5-8-6-13(32(28,29)30)15(16(21)14(8)12)19-18-11-4-2-1-3-10(11)17(22,23)24;;;;/h1-7,20-21H,(H2,22,23,24)(H,25,26,27)(H,28,29,30);1H3;;;/q;-1;3*+1/p-2/b19-18+;;;;
    • [As](C1=C([H])C([H])=C([H])C([H])=C1/N=N/C1=C(C2=C(C([H])=C(C([H])=C2C([H])=C1S(=O)(=O)O[H])S(=O)(=O)[O-])O[H])O[H])(=O)(O[H])[O-].[Na+].[Na+].[Na+].[C-]([H])([H])[H]

Computed Properties

  • 591.88200
  • 4
  • 14
  • 5
  • 613.864
  • 36
  • 990
  • 0
  • 0
  • 0
  • 1
  • 0
  • 1
  • 24
  • 0
  • 254

Experimental Properties

  • 2.19720
  • 253.87000
  • °Cat760mmHg
  • ≥300 °C(lit.)
  • °C
  • methanol: 1 mg/mL, clear, red
  • Not determined
  • Soluble
  • Sensitive to light

Arsenazo I Hydrate Security Information

Arsenazo I Hydrate Customs Data

  • 2931900090

  • China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Arsenazo I Hydrate Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
A2B Chem LLC
AF56793-1g
NEOTHORIN
 3547-38-4 90%
1g
 $77.00
Aaron
AR00BYH1-1g
NEOTHORIN
 3547-38-4 90%
1g
 $50.00
abcr
AB136764-1 g
Arsenazo I hydrate, 90%; .
 3547-38-4 90%
1 g
 €110.70 2023-07-20
eNovation Chemicals LLC
Y1246951-5g
NEOTHORIN
 3547-38-4 90%
5g
 $195 2024-06-06
NAN JING HUA XUE SHI JI GU FEN Co., Ltd.
C1371520251- 5g
Arsenazo I Hydrate
 3547-38-4 80%
5g
 ¥ 340.0
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
N113411-1g
Arsenazo I Hydrate
 3547-38-4 90%
1g
 ¥299.90 2023-09-01
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1268762-1g
Arsenazo I (disodium)
 3547-38-4 90%
1g
 ￥320 2023-04-14
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
A916877-1g
Arsenazo I Hydrate
 3547-38-4 ≥80%
1g
 ￥207.00 2022-09-02
SHANG HAI XIAN DING Biotechnology Co., Ltd.
D0578-1g
Arsenazo I Hydrate
 3547-38-4 90.0%(T)
1g
 ￥365.0
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R023053-1g
Arsenazo I Hydrate
 3547-38-4 90%
1g
 ￥315 2024-05-24

Arsenazo I Hydrate Suppliers

NANJING CHEMICAL REAGENT CO.,LTD.
Audited Supplier Audited Supplier
(CAS:3547-38-4)
WANG JING LI
13813933811
1848231502@qq.com
Shenyang yimerck chemical products Co., Ltd
Audited Supplier Audited Supplier
(CAS:3547-38-4)
FENG JING LI
13998106873
297303255@qq.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:3547-38-4)
TANG SI LEI
15026964105
2881489226@qq.com
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:3547-38-4)
A LA DING
anhua.mao@aladdin-e.com

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